![molecular formula C8H16ClNO B1443834 4-Aminobicyclo[2.2.2]octan-1-ol hydrochloride CAS No. 1403864-74-3](/img/structure/B1443834.png)
4-Aminobicyclo[2.2.2]octan-1-ol hydrochloride
Overview
Description
4-Aminobicyclo[2.2.2]octan-1-ol hydrochloride, also known as 4-ABCOH, is a bicyclic amine hydrochloride salt. It is used for a variety of scientific research applications. The compound has a molecular weight of 177.67 .
Molecular Structure Analysis
The molecular formula of this compound is C8H16ClNO . The InChI code is 1S/C8H15NO.ClH/c9-7-1-4-8(10,5-2-7)6-3-7;/h10H,1-6,9H2;1H .Physical and Chemical Properties Analysis
This compound is a solid at room temperature . More specific physical and chemical properties such as density, boiling point, and molar volume are not provided in the search results .Scientific Research Applications
Antiprotozoal Activity
4-Aminobicyclo[2.2.2]octan-1-ol hydrochloride and its derivatives have been extensively researched for their antiprotozoal properties, particularly against organisms causing diseases like East African sleeping sickness and Malaria tropica. Studies have investigated the structural requirements and various modifications to enhance the antiprotozoal activities of these compounds. The influence of different substituents and structural configurations on the biological activity has been a significant focus, leading to the development of derivatives with enhanced efficacy against Trypanosoma b. rhodesiense and Plasmodium falciparum (Seebacher et al., 2006), (Seebacher et al., 2007), (Weis et al., 2003).
Structural and Synthetic Studies
Significant research has been dedicated to exploring the structural aspects and synthesis methodologies of this compound derivatives. Investigations have focused on the synthesis of new esters, oximes, and their antitrypanosomal and antiplasmodial activities, providing insights into the structure-activity relationships and paving the way for the development of new therapeutic agents (Seebacher et al., 2006), (Palkó et al., 2011).
Antimalarial and Antitrypanosomal Potency
Derivatives of this compound have shown promising results in the fight against tropical diseases like malaria and sleeping sickness. Research has highlighted the antimalarial and antitrypanosomal potency of these compounds, comparing their efficacy with existing drugs and exploring their potential as new therapeutic agents (Seebacher et al., 2005), (Reynolds et al., 2001).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating it can be harmful if swallowed, cause skin irritation, serious eye irritation, and may be harmful if inhaled . It may also cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, and wearing protective gloves/protective clothing/eye protection .
Properties
IUPAC Name |
4-aminobicyclo[2.2.2]octan-1-ol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO.ClH/c9-7-1-4-8(10,5-2-7)6-3-7;/h10H,1-6,9H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MHKATGTXYBTTMS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCC1(CC2)N)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50856418 |
Source
|
| Record name | 4-Aminobicyclo[2.2.2]octan-1-ol--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50856418 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1403864-74-3 |
Source
|
| Record name | 4-Aminobicyclo[2.2.2]octan-1-ol--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50856418 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-aminobicyclo[2.2.2]octan-1-ol hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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